5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one

• IUPAC Name: 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one
• InChI: InChI=1S/C12H14N2O2S/c15-11-2-1-9(13-11)12(16)14-5-3-10-8(7-14)4-6-17-10/h4,6,9H,1-3,5,7H2,(H,13,15)
• InChI Key: HKUXVMKWGXZESF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC1C(=O)N2CCC3=C(C2)C=CS3
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one, also known as DTP or DTPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one has been shown to inhibit the activity of histone deacetylases (HDACs) and the PI3K/Akt/mTOR signaling pathway. In Alzheimer's disease research, 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one has been shown to inhibit the activity of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes. In Parkinson's disease research, 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one has been shown to activate the Nrf2/ARE signaling pathway and inhibit the activity of monoamine oxidase (MAO) enzymes.
Biochemical and Physiological Effects:
5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer research, 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one has been shown to induce cell cycle arrest, inhibit cell migration and invasion, and reduce tumor growth in animal models. In Alzheimer's disease research, 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one has been shown to improve cognitive function, reduce amyloid beta accumulation, and increase acetylcholine levels in the brain. In Parkinson's disease research, 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one has been shown to protect dopaminergic neurons, reduce oxidative stress, and improve motor function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one in lab experiments is its relatively low toxicity compared to other chemical compounds. However, one limitation is the lack of human clinical trials, which limits the knowledge of its safety and efficacy in humans.

Future Directions

There are several future directions for 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one research, including the development of more potent analogs, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its exact mechanism of action. Additionally, the development of novel drug delivery systems for 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one could improve its bioavailability and efficacy.

Synthesis Methods

The synthesis of 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one involves the reaction of 2-pyrrolidone with 3,4-dihydrothieno[3,2-c]pyridine-6-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through column chromatography to obtain pure 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one.

Scientific Research Applications

5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one has been studied for its potential therapeutic applications in various fields such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one has been shown to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one has been shown to improve cognitive function and reduce amyloid beta accumulation in the brain. In Parkinson's disease research, 5-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)pyrrolidin-2-one has been shown to protect dopaminergic neurons from oxidative stress-induced damage.